![molecular formula C11H11NOS B1351584 4-Furan-2-yl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine CAS No. 878435-99-5](/img/structure/B1351584.png)
4-Furan-2-yl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine
Description
4-Furan-2-yl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine (4-FTHP) is a heterocyclic compound that has recently gained attention in the scientific community due to its potential therapeutic applications. It is a structural analogue of thiophene and has the potential to be used as a pharmaceutical agent. 4-FTHP has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-microbial, and anti-viral properties. The compound has also been found to have neuroprotective and antioxidant activities. In
Scientific Research Applications
Pharmaceutical Research
This compound is part of the thiophene family, which is known for its wide range of pharmacological properties. Thiophene derivatives like this one have been studied for their potential anticancer , anti-inflammatory , antimicrobial , and antihypertensive effects . The unique structure of 4-Furan-2-yl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine could be pivotal in developing new medications with these therapeutic effects.
Material Science
Thiophene derivatives are utilized in material science due to their ability to act as corrosion inhibitors . The compound’s molecular structure could be beneficial in creating materials that require specific properties such as resistance to degradation or environmental resilience.
Organic Semiconductors
The thiophene ring system is significant in the advancement of organic semiconductors . This compound’s derivatives could be synthesized to improve the efficiency and stability of organic semiconductor materials.
Organic Light-Emitting Diodes (OLEDs)
In the fabrication of OLEDs, thiophene-mediated molecules play a prominent role . The compound could be used to develop new OLED materials that offer better light emission or energy efficiency.
Antibacterial Agents
Recent studies have highlighted the importance of furan derivatives in combating microbial resistance . As a furan-containing compound, 4-Furan-2-yl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine could be synthesized into novel antibacterial agents to address the growing issue of drug-resistant bacteria.
Antiplatelet Therapy
Fused pyridine derivatives, which include the tetrahydrothieno[3,2-c]pyridine ring, have been used in antiplatelet drugs . This compound could be explored for its potential in developing new antiplatelet medications.
Cancer Treatment
Some furan-based compounds have shown cytotoxic activity against cancer cells . The compound’s derivatives could be investigated for their efficacy in treating various types of cancer, including breast cancer.
Synthetic Chemistry
The compound’s structure allows for a variety of synthetic chemistry applications, including the development of new synthetic methods . It could be used to create novel compounds with specific desired properties for research or industrial use.
properties
IUPAC Name |
4-(furan-2-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NOS/c1-2-9(13-6-1)11-8-4-7-14-10(8)3-5-12-11/h1-2,4,6-7,11-12H,3,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQBCJPJCQGTFIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(C2=C1SC=C2)C3=CC=CO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10390388 |
Source
|
| Record name | 4-Furan-2-yl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10390388 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Furan-2-yl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine | |
CAS RN |
878435-99-5 |
Source
|
| Record name | 4-Furan-2-yl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10390388 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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